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Compound of Interest

Compound Name: Diethyl (nitromethyl)phosphonate
CAS No.: 53753-37-0
Cat. No.: B3053432
Get Quote
. J

Executive Summary

Diethyl (nitromethyl)phosphonate (CAS 53753-37-0) is a specialized organophosphorus
reagent used primarily in the Horner-Wadsworth-Emmons (HWE) reaction to synthesize

-unsaturated nitro compounds (nitroalkenes). These nitroalkenes are high-value synthetic
intermediates, serving as Michael acceptors for carbon-carbon bond formation or precursors to
primary amines (via reduction) and carbonyls (via the Nef reaction).

Due to the energetic nature of the nitromethyl group and limited shelf-stability, this reagent is
often classified as a "niche building block" with intermittent commercial availability. This guide
provides a validated supplier landscape, a "make-vs-buy" decision matrix, and a rigorous
technical protocol for its application in drug discovery workflows.

Chemical Profile & Specifications
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Attribute Specification
Chemical Name Diethyl (nitromethyl)phosphonate
CAS Number 53753-37-0

Molecular Formula

Molecular Weight 197.13 g/mol

Structure

) Viscous liquid or low-melting solid (Grade
Physical State
dependent)

N Soluble in THF, DCM, Toluene; Decomposes in
Solubilty water/base

Hygroscopic; stored at 2—8°C under inert gas (
Stability
/Ar)

Commercial Supply Landscape

Availability of CAS 53753-37-0 is often restricted to "Inquire” status due to safety regulations
regarding nitro-functionalized transport. Below is a tiered analysis of verified suppliers.

Tier 1: Global Catalog Aggregators (High Reliability)

Best for: Medicinal chemistry scales (1g — 250)

Supplier Catalog / Brand Purity Specification Stock Status

. . . Intermittent / Drop-
Sigma-Aldrich (Merck)  Synthonix / Indagoo >95%

ship
AK Scientific Cat# 7911CT 95% US Stock (Frequent)
CymitQuimica Indagoo Brand 95% EU Distribution
] S Third-party ] ]
Fisher Scientific Varies Lead time 2-4 weeks
aggregators
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Tier 2: Specialized Synthesis Houses (Bulk/Custom)

Best for: Process development (>100gq)
e Enamine / Building Blocks: Often synthesizes on demand.
o Ambeed: Lists inventory but requires CoA verification for water content.

o Combi-Blocks: Check for "Nitromethyl" specific analogs if exact CAS is out of stock.

Make vs. Buy Decision Matrix
Given the high cost (
600/g from some vendors), many labs opt for in-house synthesis.

e BUY IF: Requirement is <5g, time is critical, and safety protocols prohibit handling
bromonitromethane.

 MAKE IF: Requirement is >10g, or if commercial batches show high acid content (which kills
the HWE reaction).

Technical Application: The Nitro-HWE Reaction
Mechanism of Action

The primary utility of diethyl (nitromethyl)phosphonate is the stereoselective synthesis of
(E)-nitroalkenes. Unlike the Henry reaction (nitroaldol), which often yields

-nitroalcohols requiring a separate dehydration step, the HWE reaction yields the alkene
directly.

The electron-withdrawing nitro group (
) significantly acidifies the
-protons (

), allowing deprotonation by weaker bases, though Sodium Hydride (NaH) is standard to
ensure irreversibility.
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Figure 1: Mechanistic pathway of the Nitro-HWE reaction. The formation of the
oxaphosphetane intermediate is the stereodetermining step, generally favoring the (E)-isomer
due to steric minimization between the nitro group and the aldehyde substituent.

Experimental Protocols
Protocol A: In-House Synthesis of the Reagent

Use this if commercial supply is unavailable. Reaction: Michaelis-Arbuzov Rearrangement
Precursors: Triethyl phosphite + Bromonitromethane

e Setup: Flame-dried 3-neck flask,

atmosphere, reflux condenser.

o Addition: Charge Triethyl phosphite (1.0 equiv) in dry Toluene.
e Reaction: Add Bromonitromethane (1.0 equiv) dropwise at 0°C (Exothermic!).

e Heating: Slowly warm to RT, then reflux (80-100°C) for 4 hours. Ethyl bromide byproduct is
distilled off.[1]

e Purification: Vacuum distillation.

o Critical Safety Note: Do not distill to dryness.[2] Residues of nitromethyl phosphonates can
be explosive if overheated.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3053432/docs?utm_src=pdf-body-img#diethyl-nitromethyl-phosphonate-strategic-sourcing-and-application-guide
https://www.alfa-chemistry.com/resources/horner-wadsworth-emmons-reaction.html
https://redox.com/wp-content/sds/5377.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Protocol B: General HWE Olefination (Synthesis of
Nitrostyrene)

Standard operating procedure for drug discovery applications.

Reagents:

Diethyl (nitromethyl)phosphonate (1.1 equiv)

Aldehyde substrate (1.0 equiv)[3]

Sodium Hydride (NaH, 60% in oil) (1.2 equiv)

Solvent: Anhydrous THF

Workflow:
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Start: Inert Atmosphere (N2/Ar)

1. Suspend NaH in THF (0°C)

.

2. Add Phosphonate Reagent Dropwise
(Evolution of H2 gas)

'

3. Stir 30 mins @ 0°C
(Formation of Carbanion)

.

4. Add Aldehyde in THF Dropwise

.

5. Warm to RT & Stir 2-4 hrs
(Monitor by TLC)

'

6. Quench with Sat. NH4CI

'

7. Extract (EtOAc) & Concentrate

Final Product: (E)-Nitroalkene
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Figure 2: Step-by-step experimental workflow for the synthesis of nitroalkenes using diethyl
(nitromethyl)phosphonate.

Safety & Handling (E-E-A-T)
Hazard Classifications (GHS):

e H302: Harmful if swallowed.[4]

o H315/H319: Causes skin and serious eye irritation.[4][5]
o H335: May cause respiratory irritation.[4][5]

Expert Handling Tips:

o Explosion Hazard: While the diethyl ester is relatively stable, nitromethyl compounds are
energetic. Never heat the neat liquid above 120°C.

o Lachrymator Precursors: If synthesizing in-house, bromonitromethane is a severe
lachrymator. Use a designated fume hood with double-gloving.

o Base Sensitivity: The reagent hydrolyzes rapidly in agueous base. Ensure NaH is dry or
washed of oil if high precision is needed, and use strictly anhydrous THF.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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